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An In-Depth Technical Guide to Feracryl Polymer

Introduction

Feracryl is a synthetic polymer that has garnered significant interest in the pharmaceutical and
medical fields, primarily for its notable hemostatic and antimicrobial properties.[1] Chemically, it
is defined as the iron salt of polyacrylic acid, where iron ions are incorporated into a
homopolymer chain of acrylic acid.[2] This unique composition confers a range of
physicochemical and biological properties that make it suitable for topical applications,
particularly in wound management and surgery to arrest bleeding.[1] This technical guide
provides a comprehensive overview of the composition, properties, and synthesis of Feracryl,
tailored for researchers, scientists, and drug development professionals.

Chemical Composition and Identity

Feracryl is not a discrete molecule but a polymer derivative whose exact composition can vary
based on the degree of polymerization and the extent of iron incorporation.[2] The fundamental
structure consists of a polyacrylic acid backbone with iron(lll) ions coordinated with the
carboxylate groups of the acrylate units.[2] The iron content is a critical parameter, typically
ranging from 0.5% to 2.5%.[3]
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Identifier

Value

Reference

Chemical Name

Iron salt of polyacrylic acid

[2]

Synonyms

Ferakril, Ferakryl, Iron(ll1)

acrylate, Iron triacrylate

[3]4]

CAS Number

55492-43-8

[3]

Typical Molecular Formula

CoHoFeOs (representation of a

repeating unit)

[2](5]

Iron Content

0.5-2.5%

[3]

Iron Oxidation State

+3

[2]

Physicochemical and Biological Properties

The properties of Feracryl are a direct consequence of its polymeric nature and the presence

of iron ions. These characteristics are crucial for its function in pharmaceutical formulations.

Property Description Reference
Pinkish thin scales (when
Appearance _ [1]
vacuum dried)
N Soluble in water to form a
Solubility [1]

solution

pH (1% w/v solution)

Maintained between 2.5 to 4.5

[1]

Hemostatic Activity

Functions as a local
hemostatic agent to arrest

bleeding

[1]

Antimicrobial Activity

Possesses strong antibacterial

and antifungal properties

[1]

Synthesis and Manufacturing
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The synthesis of Feracryl involves the redox polymerization of acrylic acid in an aqueous
medium, initiated by an iron salt.[2] The reaction parameters, such as reactant ratios,
temperature, and pH, are critical in determining the final properties of the polymer.[2] Post-
synthesis processing steps like purification and drying are essential to achieve the desired
product quality.

Synthesis Workflow

The general synthesis process involves the reaction of acrylic acid with a persulfate initiator
and an iron salt catalyst, followed by purification and drying.

Reactants

Actylic Acid

Potassium Persulphate

Process Final Product

Crude Polymer

2. Stir for 3-4 hours
o allow polymerization

3. Treat with Cation
Exchange Resin

Divalent Iron Salt
(e.g., Ferrous Ammonium Sulphate)

Distilled Water

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Feracryl.

Quality Control
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For large-scale manufacturing, several quality parameters are monitored to ensure product
consistency, stability, and efficacy.[2]

Synthesized Feracryl Batch

/ N\
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Caption: Key quality control parameters for Feracryl manufacturing.

Experimental Protocols

Detailed methodologies are critical for the reproducible synthesis and formulation of Feracryl.
The following protocols are based on publicly available patent literature.

Laboratory Scale Synthesis of Feracryl

This protocol is adapted from patent WO2001000251A1.[1]

Materials:

Acrylic Acid (pure, 99.5%+)

Potassium Persulphate (A.R. grade)

Ammonium Ferrous Sulphate

Cation exchange resin
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« Distilled water

Equipment:

o Reaction vessel with stirring and temperature control
» Rotary evaporator

« Filtration apparatus

Procedure:

 In areaction vessel, dissolve 0.039 moles of potassium persulphate in 14.3 L of distilled
water with stirring.

o Add a solution of 26.08 moles of acrylic acid previously dissolved in 1.2 L of distilled water.

e Add a solution of 0.0592 moles of Ammonium Ferrous Sulphate dissolved in water to the
mixture.

 Stir the mixture continuously for 3 to 4 hours, maintaining a temperature of 50°C.

« Dilute the resulting mass to 25 L with distilled water and allow it to cool to room temperature
for 2 hours.

o To remove impurities, add a cation exchange resin to the mixture and stir for 30 minutes.
e Filter the mixture to remove the resin.

o Evaporate the solvent from the filtrate under vacuum at a controlled temperature of 50°C to
60°C using a rotary evaporator.

o Collect the resulting pinkish, thin scales of Feracryl.

Preparation of a 1% (w/v) Aqueous Feracryl Solution

This protocol is for preparing a topical solution as described in patent WO2001000251A1.[1]

Procedure:
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» Take 800 ml of double-distilled water in a glass vessel equipped with a stirrer. Maintain the
temperature at 25°C.

» Slowly add 10 grams of Feracryl to the water under continuous stirring until it is completely
dissolved.

e Make up the final volume to 1 liter with double-distilled water.
o Filter the solution through a 0.2 p filter.

o Measure the pH of the solution potentiometrically and ensure it is maintained between 2.5
and 4.5.

o Fill the solution into a suitable container. Terminal sterilization can be carried out if a sterile
preparation is required.

Characterization by FT-IR Spectroscopy

Fourier-transform infrared (FT-IR) spectroscopy is a key analytical technique used to confirm
the chemical identity of the synthesized polymer by identifying its characteristic functional
groups.[2]

Procedure (General):
e Prepare a sample of the dry Feracryl powder.

o Obtain the FT-IR spectrum of the sample, typically using a KBr pellet method or an ATR
(Attenuated Total Reflectance) accessory.

e Analyze the resulting spectrum for characteristic peaks corresponding to the polyacrylate
backbone and its coordination with iron. Key peaks would include C=0 stretching from the
carboxylate groups and C-O stretching vibrations.

Applications in Drug Development

Feracryl's primary application is as a topical hemostatic and antimicrobial agent.[1] Its film-
forming ability upon drying makes it suitable for spray-on bandages and wound dressings. In
drug development, it can be explored as:
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» Afunctional excipient in topical formulations to provide antimicrobial and hemostatic benefits.
e A component of drug-eluting wound dressings.

* A polymer matrix for the controlled release of other active pharmaceutical ingredients (APIS)
in topical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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